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Compound of Interest

Compound Name: Anagrelide impurity 1

Cat. No.: B194338 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

identification, molecular weight, and analytical control of a key Anagrelide process-related

substance.

Introduction: The Critical Role of Impurity Profiling
in Anagrelide Synthesis
Anagrelide is a potent quinazoline derivative used in the treatment of essential

thrombocythemia by reducing elevated platelet counts[1]. The manufacturing process of such a

pharmacologically active molecule is a multi-step chemical synthesis, where the purity of the

final Active Pharmaceutical Ingredient (API) is paramount to its safety and efficacy. Regulatory

bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European

Medicines Agency (EMA), mandate stringent control over impurities. These can arise from

various sources, including starting materials, intermediates, reagents, or degradation of the

drug substance itself. This guide focuses on a critical process-related impurity, commonly

referred to by chemical suppliers as "Anagrelide Impurity 1," providing a comprehensive

overview of its identity, origin, and analytical control strategies.

Section 1: Identification and Characterization of the
Process Intermediate
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While often labeled "Anagrelide Impurity 1" in commercial catalogs, this compound is more

accurately described as a key synthetic intermediate or a Key Starting Material (KSM) in the

manufacturing of Anagrelide. It is not listed as a specified impurity in the United States

Pharmacopeia (USP) monograph for Anagrelide Hydrochloride, which focuses on impurities

found in the final drug substance, such as Anagrelide Related Compounds A, B, and C[2]. The

presence of this intermediate in the final API would signify an incomplete reaction or

inadequate purification of the downstream products.

The chemical identity of this intermediate has been unequivocally established as Ethyl (2,3-

dichloro-6-nitrobenzyl)glycinate. It is typically handled and available as its hydrochloride salt.

Molecular Structure and Weight
The fundamental physicochemical properties of this intermediate are summarized in the table

below. Understanding these properties is the first step in developing appropriate analytical

methods for its detection and quantification.

Property Value (Free Base) Value (Hydrochloride Salt)

Chemical Name
Ethyl (2,3-dichloro-6-

nitrobenzyl)glycinate

Ethyl (2,3-dichloro-6-

nitrobenzyl)glycinate

Hydrochloride

CAS Number 85325-11-7 70380-50-6

Molecular Formula C₁₁H₁₂Cl₂N₂O₄ C₁₁H₁₂Cl₂N₂O₄ · HCl

Molecular Weight 307.13 g/mol 343.59 g/mol

Origin: A Process-Related Intermediate
This compound is not a degradation product but a direct precursor in several patented

synthetic routes to Anagrelide[3][4]. Its formation is a deliberate step in the construction of the

core quinazoline structure. The general synthetic pathway involves the reaction of a 2,3-

dichloro-6-nitrobenzyl halide with glycine ethyl ester[4].

The diagram below, generated using Graphviz, illustrates a common synthetic pathway,

highlighting the position of Ethyl (2,3-dichloro-6-nitrobenzyl)glycinate as a key intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b194338?utm_src=pdf-body
https://patents.google.com/patent/US8133996B2/en
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20080604/patents/EP1373268NWB1/document.html
https://patents.google.com/patent/US8530651B2/en
https://patents.google.com/patent/US8530651B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

2,3-Dichloro-6-nitrobenzyl
Chloride

Ethyl (2,3-dichloro-6-nitrobenzyl)glycinate
(Impurity 1 / Intermediate)

Condensation

Glycine Ethyl Ester
Condensation

Ethyl N-(6-amino-2,3-dichlorobenzyl)glycinate

Nitro Group Reduction
(e.g., SnCl2/HCl) Ethyl 5,6-dichloro-3,4-dihydro-2(1H)-

iminoquinazoline-3-acetate

Cyclization with
Cyanogen Bromide Anagrelide

(Final API)
Final Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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